Cas no 6499-11-2 (2-(3-methylpiperidine-1-carbothioylsulfanyl)acetic acid)

• Product Name: 2-(3-methylpiperidine-1-carbothioylsulfanyl)acetic acid
• CAS No: 6499-11-2
• MF: C₉H₁₅NO₂S₂
• MW: 233.350899934769
• CID: 507557
• PubChem ID: 4962040
• Update Time: 2025-06-10

2-(3-methylpiperidine-1-carbothioylsulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[(3-methyl-1-piperidinyl)thioxomethyl]thio]-
• {[(3-methylpiperidin-1-yl)carbonothioyl]thio}acetic acid
• 1-Piperidinecarbodithioicacid, 3-methyl-, ester with mercaptoacetic acid (8CI)
• 2-(3-methylpiperidine-1-carbothioylsulfanyl)acetic acid
• CHEMBL1556405
• (3-METHYLPIPERIDINE-1-CARBOTHIOYLSULFANYL)ACETIC ACID
• SMR000248558
• MLS000394254
• DTXSID70406994
• HMS2573B04
• 2-(3-methylpiperidine-1-carbothioyl)sulfanylacetic Acid
• AKOS027391048
• Z85921929
• J-502784
• [(3-Methylpiperidine-1-carbothioyl)sulfanyl]acetic acid
• G76257
• 6499-11-2
• 2-((3-Methylpiperidine-1-carbonothioyl)thio)acetic acid
• ([(3-Methylpiperidin-1-yl)carbonothioyl]thio)acetic acid
• EN300-12717
• 2-[(3-methylpiperidin-1-yl)carbothioylsulfanyl]acetic acid
• 2-((3-Methylpiperidine-1-carbonothioyl)thio)aceticacid

• MDL： MFCD06655444
• Inchi： 1S/C9H15NO2S2/c1-7-3-2-4-10(5-7)9(13)14-6-8(11)12/h7H,2-6H2,1H3,(H,11,12)
• InChI Key： MVHAGEYWNWUNDP-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C(N1CCCC(C)C1)=S

Computed Properties

• Exact Mass: 232.04672
• Monoisotopic Mass: 233.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• PSA: 43.37

Additional information on 2-(3-methylpiperidine-1-carbothioylsulfanyl)acetic acid

Introduction to 2-(3-Methylpiperidine-1-carbothioylsulfanyl)acetic Acid (CAS No. 6499-11-2)

2-(3-Methylpiperidine-1-carbothioylsulfanyl)acetic acid, also known by its CAS number 6499-11-2, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a thioester functional group, and a carboxylic acid moiety. These structural elements contribute to its diverse chemical properties and potential biological activities.

The chemical structure of 2-(3-methylpiperidine-1-carbothioylsulfanyl)acetic acid can be represented as follows: C₉H₁₇NOS₂. The presence of the piperidine ring imparts basicity to the molecule, while the thioester and carboxylic acid groups provide opportunities for various chemical reactions and interactions with biological targets. This combination of functional groups makes it an attractive candidate for drug design and development.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of 2-(3-methylpiperidine-1-carbothioylsulfanyl)acetic acid. Research has shown that this compound exhibits anti-inflammatory, analgesic, and neuroprotective properties. These findings have sparked interest in its potential use in the treatment of various diseases, including neurodegenerative disorders, chronic pain, and inflammatory conditions.

One of the key areas of research involving 2-(3-methylpiperidine-1-carbothioylsulfanyl)acetic acid is its role in modulating inflammatory responses. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the development of anti-inflammatory drugs that can be used to treat conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(3-methylpiperidine-1-carbothioylsulfanyl)acetic acid has also shown potential as an analgesic agent. Preclinical studies have indicated that it can effectively reduce pain sensitivity in animal models of chronic pain. This analgesic activity is thought to be mediated through its interaction with specific pain receptors and signaling pathways, making it a valuable lead compound for the development of new pain management therapies.

The neuroprotective properties of 2-(3-methylpiperidine-1-carbothioylsulfanyl)acetic acid have also been extensively studied. Research has shown that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. By reducing oxidative damage and promoting neuronal survival, this compound has the potential to slow down the progression of these debilitating conditions.

Beyond its therapeutic applications, 2-(3-methylpiperidine-1-carbothioylsulfanyl)acetic acid is also used as a building block in organic synthesis. Its unique structure allows it to participate in a wide range of chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. This versatility has led to its use in the development of new materials, pharmaceuticals, and other advanced chemicals.

The synthesis of 2-(3-methylpiperidine-1-carbothioylsulfanyl)acetic acid involves several steps, including the formation of the piperidine ring, introduction of the methyl group, and attachment of the thioester and carboxylic acid functionalities. Various synthetic routes have been developed to optimize yield and purity, ensuring that high-quality material is available for research and industrial applications.

In conclusion, 2-(3-methylpiperidine-1-carbothioylsulfanyl)acetic acid (CAS No. 6499-11-2) is a multifunctional compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an important molecule in the fields of medicinal chemistry and pharmaceutical science. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in modern scientific endeavors.